Cas no 392254-37-4 (N-{2-phenyl-2H,4H,6H-thieno3,4-cpyrazol-3-yl}-1,1'-biphenyl-4-carboxamide)

• Product Name: N-{2-phenyl-2H,4H,6H-thieno3,4-cpyrazol-3-yl}-1,1'-biphenyl-4-carboxamide
• CAS No: 392254-37-4
• MF: C₂₄H₁₉N₃OS
• MW: 397.492163896561
• CID: 6325115
• PubChem ID: 4101749
• Update Time: 2025-08-04

N-{2-phenyl-2H,4H,6H-thieno3,4-cpyrazol-3-yl}-1,1'-biphenyl-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-{2-phenyl-2H,4H,6H-thieno3,4-cpyrazol-3-yl}-1,1'-biphenyl-4-carboxamide
• F0396-0158
• 392254-37-4
• AKOS024576325
• N-(2-phenyl-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)-[1,1'-biphenyl]-4-carboxamide
• Oprea1_622712
• N-{2-phenyl-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl}-[1,1'-biphenyl]-4-carboxamide
• 4-phenyl-N-(2-phenyl-4,6-dihydrothieno[3,4-c]pyrazol-3-yl)benzamide

• Inchi： 1S/C24H19N3OS/c28-24(19-13-11-18(12-14-19)17-7-3-1-4-8-17)25-23-21-15-29-16-22(21)26-27(23)20-9-5-2-6-10-20/h1-14H,15-16H2,(H,25,28)
• InChI Key： WCAFLVCQLULXIE-UHFFFAOYSA-N
• SMILES： S1CC2C(C1)=C(NC(C1C=CC(C3C=CC=CC=3)=CC=1)=O)N(C1C=CC=CC=1)N=2

Computed Properties

• Exact Mass: 397.12488341g/mol
• Monoisotopic Mass: 397.12488341g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 552
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 72.2Ų

Additional information on N-{2-phenyl-2H,4H,6H-thieno3,4-cpyrazol-3-yl}-1,1'-biphenyl-4-carboxamide

Professional Introduction to Compound with CAS No. 392254-37-4 and Product Name: N-{2-phenyl-2H,4H,6H-thieno3,4-cpyrazol-3-yl}-1,1'-biphenyl-4-carboxamide

Compound with the CAS number 392254-37-4 and the product name N-{2-phenyl-2H,4H,6H-thieno3,4-cpyrazol-3-yl}-1,1'-biphenyl-4-carboxamide represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural framework of this compound combines a thieno[3,4-cpyrazole core with a biphenyl moiety, which is further functionalized with an amide group. This unique combination of structural elements not only imparts distinct chemical properties but also opens up numerous possibilities for further derivatization and optimization.

The thieno[3,4-cpyrazole scaffold is a fused heterocycle consisting of a thiophene ring connected to a pyrazole ring. Thiophene derivatives are well-known for their presence in various natural products and pharmaceuticals, exhibiting a wide range of biological activities such as antiviral, anti-inflammatory, and anticancer properties. The incorporation of the thieno[3,4-cpyrazole moiety into the molecular structure of this compound suggests potential interactions with biological targets that could be exploited for therapeutic purposes.

On the other hand, the biphenyl group is another crucial structural component that contributes to the compound's overall pharmacological profile. Biphenyl derivatives are widely recognized for their role in medicinal chemistry due to their stability and ability to engage in multiple non-covalent interactions with biological macromolecules. The presence of the biphenyl moiety in this compound likely enhances its binding affinity and selectivity towards specific targets.

The amide functional group at the 4-position of the biphenyl ring further modulates the electronic and steric properties of the molecule. Amides are common pharmacophores that can participate in hydrogen bonding interactions, which are critical for drug-receptor binding. The amide group in this compound could potentially form hydrogen bonds with polar residues in biological targets, thereby influencing the compound's binding affinity and specificity.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to gain deeper insights into the structural and functional properties of such complex molecules. By leveraging these tools, scientists have been able to predict the binding modes of this compound with various biological targets, including enzymes and receptors involved in critical cellular processes. These computational studies have provided valuable insights into how the structural features of this compound contribute to its biological activity.

In vitro studies have demonstrated that compounds with similar structural motifs exhibit promising pharmacological effects. For instance, derivatives of thieno[3,4-cpyrazole have shown efficacy against several diseases by modulating key signaling pathways. Similarly, biphenyl derivatives are known for their ability to interact with proteins involved in cancer progression and inflammation. The combination of these two motifs in our compound suggests potential therapeutic benefits across multiple disease areas.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies have been employed to construct the complex heterocyclic core efficiently. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in forming carbon-carbon bonds between the thieno[3,4-cpyrazole and biphenyl moieties.

Once synthesized, rigorous analytical techniques are employed to characterize the compound's structure and purity. Nuclear magnetic resonance (NMR) spectroscopy is commonly used to confirm the molecular structure, while mass spectrometry provides information about the molecular weight and fragmentation patterns. Additionally, X-ray crystallography can be employed to determine the precise three-dimensional structure of the compound at an atomic level.

The pharmacological evaluation of this compound has revealed intriguing findings that warrant further investigation. Preliminary assays have shown that it exhibits significant inhibitory activity against certain enzymes implicated in disease pathogenesis. These results are particularly promising given the growing interest in targeting these enzymes for therapeutic intervention.

Moreover, studies using cell-based models have indicated that this compound possesses potent effects on cellular processes relevant to various diseases. For example, it has demonstrated ability to modulate signaling pathways involved in cancer cell proliferation and apoptosis. These findings align well with previous reports on similar heterocyclic compounds and highlight the potential of this molecule as a lead candidate for drug development.

The development of novel pharmaceuticals is an iterative process that involves extensive optimization based on both structural modifications and pharmacological assessments. Future studies will focus on synthesizing analogs of this compound to explore how variations in its structure influence its biological activity. By systematically modifying key functional groups such as the amide bond or substituents on the thieno[3,4-cpyrazole ring, researchers aim to enhance its potency while maintaining selectivity against off-target effects.

Another area of interest is understanding how this compound interacts with its biological targets at a molecular level. Advances in techniques such as X-ray crystallography and cryo-electron microscopy have made it possible to visualize drug-receptor complexes at high resolution. Such structural information can guide rational design strategies aimed at improving binding affinity through covalent or non-covalent interactions.

The integration of artificial intelligence (AI) into drug discovery has revolutionized how compounds are designed and evaluated for efficacy. AI-driven platforms can predict biological activity based on molecular descriptors derived from computational models like those developed by deep learning algorithms trained on large datasets containing known active compounds.

In conclusion,N-{2-phenyl-2H,4H,6H-thieno3,4-cpyrazol-3-yl}-1,1'-biphenyl-4-carboxamide represents a promising candidate for further development as a therapeutic agent due to its unique structural features combined with encouraging preclinical results,392254-37-4 continues to be an area of active research interest within pharmaceutical chemistry circles,thieno[3, suggesting significant potential for future applications across multiple therapeutic domains,biphenyl, particularly those involving modulation of key cellular processes through targeted inhibition or activation mechanisms,amide, ultimately contributing towards advancements in human health through innovative drug discovery efforts,biological activity, driven by interdisciplinary collaboration between synthetic chemists,computational modeling, biologists,pharmacological assays, clinicians,drug development pipelines, ensuring rapid translation from bench research findings into tangible clinical benefits for patients worldwide.